Cas no 393105-53-8 (Tiplaxtinin)

• Product Name: Tiplaxtinin
• CAS No: 393105-53-8
• MF: C₂₄H₁₆F₃NO₄
• MW: 439.383357048035
• MDL: MFCD09475615
• CID: 313518
• PubChem ID: 329823818
• Update Time: 2025-04-19

Tiplaxtinin Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, a-oxo-1-(phenylmethyl)-5-[4-(trifluoromethoxy)phenyl]-
• 2-[1-benzyl-5-[4-(trifluoromethoxy)phenyl]indol-3-yl]-2-oxo-acetic aci d
• 2-[1-benzyl-5-[4-(trifluoromethoxy)phenyl]indol-3-yl]-2-oxoacetic acid
• PAI-039
• Tiplaxtinin
• {1-benzyl-5-[4-(trifluoromethoxy)phenyl]-1H-indol-3-yl}(oxo)acetic acid
• 2-{1-benzyl-5-[4-(trifluoromethoxy)phenyl]-1H-indol-3-yl}-2-oxoacetic acid
• Tiplasinin
• Tiplasinin [USAN]
• UNII-L396QIB983
• PAI 039
• WAY-168039
• alpha-Oxo-1-(phenylmethyl)-5-[4-(trifluoromethoxy)phenyl]-1H-indole-3-acetic acid
• (1-Benzyl-5-(4-(trifluoromethoxy)phenyl)-1H-indol-3-yl)oxoacetic acid
• a-Oxo-1-(phenylmethyl)-5-[4-(trifluoromethoxy)phenyl]-1H-indole-3-acetic acid
• (1-Benzyl-5-(4-(trifluoromethoxy)phenyl)-1H-indol-3-yl)oxoacetic acid; a-Oxo-1-(phenylmethyl)-5-[4-(trifluoromethoxy)phenyl]-1H-indole-3-acetic acid
• L396QIB983
• 2-(1-benzyl-5-(4-(trifluoromethoxy)phenyl)-1H-indol-3-yl)-2-oxoacetic acid
• Tiplasinin [USAN:INN]
• Tiplasinin (USAN)
• MLS006
• 2-[1-benzyl-5-[4-(triluoromethoxy)phenyl]indol-3-yl]-2-oxoacetic acid
• NCGC00263142-01
• CHEBI:177718
• [1-Benzyl-5-(4-trifluoromethoxy-phenyl)-1H-indol-3-yl]-oxo-acetic acid
• NCGC00263142-04
• Tiplaxtinin, >=98% (HPLC)
• BCP02216
• AS-73537
• FT-0700303
• DTXSID30192548
• 393105-53-8
• Tiplaxtinin(PAI-039)
• EX-A114
• Tiplaxtinin (PAI-039)
• [1-Benzyl-5-[4-(trifluoromethoxy)phenyl]-1H-indol-3-yl]oxoacetic acid
• [1-Benzyl-5-(4-trifluoromethoxy-phe
• nyl)-1H-indol-3-yl]-oxo-acetic acid
• ?-Oxo-1-(phenylmethyl)-5-[4-(trifluoromethoxy)phenyl]-1H-indole-3-acetic acid
• CCG-203023
• HY-15253
• TIPLASININ [INN]
• A857060
• 2-{1-benzyl-5-[4-(trifluoromethoxy)phenyl]-1H-indol -3-yl}-2-oxoacetic acid
• Q27282648
• AKOS026750318
• BDBM50149275
• BCPP000043
• J-690292
• SCHEMBL3052065
• D06160
• CHEMBL325441
• CS-3928
• s7922
• AC-32636
• MLS006010332
• AMY9050
• HMS3740E03
• PAI-039;PAI 039;PAI039
• PAI-039;Tiplasinin
• [{1-benzyl-5-[4-(trifluoromethoxy)phenyl]-1H-indol-3-yl}(oxo)acetic acid
• SMR004701395
• MFCD09475615
• Tiplasinin; PAI 039; a-Oxo-1-(phenylmethyl)-5-[4-(trifluoromethoxy)phenyl]-1H-indole-3-acetic Acid;
• DB-069797
• PAI039 cpd
• DTXCID70115039
• BRD-K30882994-001-01-6
• tiplasininum
• GLXC-04469
• Tiplaxtinin(PAI-039)?
• 2-[1-benzyl-5-[4-(trifluoromethoxy)phenyl]indol-3-yl]-2-oxo-acetic acid
• tiplasinina
• tiplasinine

• MDL： MFCD09475615
• Inchi： 1S/C24H16F3NO4/c25-24(26,27)32-18-9-6-16(7-10-18)17-8-11-21-19(12-17)20(22(29)23(30)31)14-28(21)13-15-4-2-1-3-5-15/h1-12,14H,13H2,(H,30,31)
• InChI Key： ODXQFEWQSHNQNI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC2=C(C=1)C(C(C(=O)O)=O)=CN2CC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 439.10300
• Monoisotopic Mass: 439.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 68.5

Experimental Properties

• Color/Form: No data available
• Density: 1.34
• Melting Point: 164-167 ºC
• Boiling Point: 588°C at 760 mmHg
• Flash Point: 309.4±30.1 °C
• Refractive Index: 1.592
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 54 mg/mL(122.90 mM)H2O< 0.1 mg/mL(insoluble)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• PSA: 68.53000
• LogP: 5.52250

Tiplaxtinin Security Information

• Signal Word：Danger
• Hazard Statement： H413
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
• Other Chemical additives Functional Additives